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Compound of Interest

Compound Name:
4-(2-Aminoethylamino)pyridine

hydrochloride

Cat. No.: B1287893 Get Quote

Technical Guide: 4-(2-Aminoethylamino)pyridine
hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 4-(2-Aminoethylamino)pyridine
hydrochloride, a pyridine derivative of interest in chemical and pharmaceutical research. The

document outlines its fundamental chemical properties and provides context for its study.

Core Chemical Data
The fundamental quantitative data for 4-(2-Aminoethylamino)pyridine hydrochloride are

summarized below. This information is critical for experimental design, stoichiometric

calculations, and analytical characterization.

Property Value

Molecular Formula C7H12ClN3[1][2][3][4]

Molecular Weight 173.65 g/mol [2]

CAS Number 64281-29-4[2][3]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis or specific biological application

of 4-(2-Aminoethylamino)pyridine hydrochloride are not readily available in publicly

accessible literature. However, the synthesis of related aminopyridine derivatives often involves

multi-step procedures. For example, the synthesis of other aminopyridines can start from

pyridine precursors, which are then modified through reactions like amination or reduction of

nitro-groups to form the desired amino functionalities[5]. The synthesis of various pyridine

derivatives may employ classical organic chemistry methods, and their biological activities,

such as antimicrobial or psychotropic properties, can be assessed using a range of in vitro

assays[3][6].

Chemical Structure and Information Hierarchy
The relationship between the compound's nomenclature, its empirical formula, and its

calculated molecular weight is a foundational concept in chemistry. This hierarchy ensures

unambiguous identification and characterization of the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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